Cas no 1806834-75-2 (4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1806834-75-2
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4852670
• Update Time: 2025-06-10

4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-5-4(15(11,13)14)3(10)2(1-12-5)6(8)9/h1,6H,(H2,10,12)(H2,11,13,14)
• InChI Key： NKXVMIJBVGPVBA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(C(F)F)=CN=1)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 107

Additional information on 4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide

Introduction to 4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1806834-75-2) and Its Applications in Modern Chemical Biology

4-Amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide, identified by the CAS number 1806834-75-2, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The unique combination of functional groups—amino, chloro, difluoromethyl, and sulfonamide—makes it a versatile intermediate in the synthesis of bioactive molecules.

The sulfonamide moiety is particularly noteworthy, as it is a well-documented pharmacophore in drug discovery. Sulfonamides exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chloro substituent at the 2-position of the pyridine ring enhances electrophilicity, making it a suitable scaffold for further functionalization. Additionally, the difluoromethyl group at the 5-position introduces lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. The compound 4-amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial in cancer therapy. The amino group at the 4-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

One of the most compelling aspects of this compound is its role in addressing emerging therapeutic challenges. With the rise of drug-resistant pathogens and the increasing burden of chronic diseases, there is an urgent need for innovative molecular architectures. The structural features of 4-amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide make it an attractive candidate for developing next-generation therapeutics. Its ability to interact with biological targets through multiple binding modes enhances its potential as a lead compound in medicinal chemistry campaigns.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular docking studies have revealed that derivatives of 4-amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide can effectively bind to enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. These findings underscore the compound's versatility and highlight its significance as a building block in drug discovery pipelines.

The synthesis of 4-amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize yield and purity. These innovations not only streamline production but also enable scalable manufacturing processes suitable for industrial applications.

In conclusion, 4-amino-2-chloro-5-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1806834-75-2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.